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Compound of Interest

Compound Name: Octanamidine
CAS No.: 57536-05-7
Cat. No.: B12436238
Get Quote
. J

Chemical Identity, Synthetic Protocols, and Applications
in Drug Design

Executive Summary & Critical Distinction

Octanamidine (systematically Octanimidamide) is an aliphatic amidine derivative of octanoic

acid, primarily utilized as a versatile building block in the synthesis of nitrogenous heterocycles
and as a pharmacological probe for serine proteases.[1]

CRITICAL ADVISORY: Researchers must distinguish Octanamidine (C8 mono-amidine) from
Octenidine (a bis-pyridinium antiseptic, CAS 70775-75-6).[2][3][4] These are structurally and
functionally distinct entities.[2][4] Confusing the two in procurement or literature search is a
common error due to phonetic similarity.[2][3][4] This guide focuses exclusively on the C8
amidine species.[2][3][4]

Chemical Identity & Physiochemical Profile

The following identifiers have been verified against chemical registries (CAS, PubChem) to
ensure precision in procurement and database integration.
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ble 1: Chemical Identii

Octanamidine

Property Octanamidine (Free Base) .
Hydrochloride (Salt)

CAS Number 57536-05-7 52011-10-6

IUPAC Name Octanimidamide Octanimidamide hydrochloride

Caprylamidine; o
Synonyms o Caprylamidine HCI
Heptylformamidine

Molecular Formula CsHisN2 CsH1sN2[2][3][4][5] - HCI
Molecular Weight 142.24 g/mol 178.70 g/mol
SMILES CCCCCCCC(N)=N CCCCCCCC(N)=N.CI
InChl Key OZE0372S5A (Base) SMGTYJPMKXNQFY (Salt)
o _ _ White to off-white hygroscopic
Appearance Oily liquid / Low-melting solid )
solid

- Soluble in EtOH, DMSO, Soluble in water, EtOH;

Solubility )
CHCIs Insoluble in Et20

Expert Insight: The free base is chemically labile, readily absorbing CO2z from the air to form
carbonates or hydrolyzing to octanamide. For storage and synthetic stability, the hydrochloride
salt (CAS 52011-10-6) is the preferred form.[2][4]

Synthetic Routes & Mechanistic Insight

The industrial and laboratory standard for synthesizing Octanamidine is the Pinner Synthesis.
[2][3][4] This method transforms a nitrile into an amidine via an imidate intermediate.[2][3][4]

Protocol 1: Pinner Synthesis of Octanamidine HCI

Objective: Conversion of Octanenitrile to Octanamidine Hydrochloride.[2][3][4] Precursors:
Octanenitrile (CAS 124-12-9), Anhydrous HCI gas, Absolute Ethanol, Anhydrous Ammonia.[2]

Step-by-Step Methodology:
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e Imidate Formation (Pinner I):

o

Dissolve Octanenitrile (1.0 eq) in absolute ethanol (1.1 eq) and diethyl ether (solvent).

[¢]

Cool the system to 0°C under an inert atmosphere (Ar or N2).[2][4]

[¢]

Bubble anhydrous HCI gas through the solution until saturation (approx. 4-6 hours).
Crucial: Moisture must be excluded to prevent hydrolysis to the ester.[2][4]

o

Precipitate the imidate ester hydrochloride by adding excess dry ether.[2][3][4] Filter and
dry under vacuum.[2][3][4]

e Amidine Formation (Pinner I1):

[e]

Suspend the imidate ester intermediate in anhydrous ethanol.[3][4]

o

Treat with an excess of anhydrous ammonia (gas or solution in EtOH) at 0°C.[2][3]

[¢]

Stir at room temperature for 12-24 hours.

[¢]

Evaporate solvent.[4] Recrystallize the residue from acetone/ethanol to yield
Octanamidine HCI.[2][3][4]

Visualization: The Pinner Mechanism

The following diagram illustrates the reaction flow and critical intermediates.[2][3][4]

Pinner Il
Ammonolysis Octanamidine HCI

(Target)

Pinner |
Octanenitrile +HCI/ EtOH 0°C Ethyl Octanimidate HCI (:\Hzg) oS
- It A _VOI Y 1 1
(C7H15-CN) (Anhydrous) (Intermediate) Ol Hydrolysis Risk: |
1 Octanamide !
1

Figure 1: Pinner Synthesis Pathway for Octanamidine. Note the critical moisture sensitivity of the Imidate.
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Figure 1: Pinner Synthesis Pathway for Octanamidine.[2][3][4] Note the critical moisture
sensitivity of the Imidate.[3][4]

Applications in Drug Development

Octanamidine serves as a lipophilic "warhead" or structural scaffold in two primary areas of
medicinal chemistry:

A. Heterocycle Synthesis (The "Lipophilic Anchor")

Amidines are dinucleophiles that react with 1,3-electrophiles to form pyrimidines, triazines, and
imidazoles. The octyl chain of Octanamidine imparts significant lipophilicity (LogP modulation)
to the resulting heterocycle, improving membrane permeability for drug candidates.

Protocol 2: Synthesis of 2-Heptyl-4,6-dimethylpyrimidine

» Reagents: Octanamidine HCI (1.0 eq), Acetylacetone (1.1 eq), Sodium Ethoxide (2.5 eq),
Ethanol.[2]

e Procedure:

[¢]

Generate the free base in situ by treating Octanamidine HCI| with NaOEt in EtOH.[2][3][4]

[e]

Add Acetylacetone dropwise at room temperature.[3][4]

o

Reflux for 6 hours.[2][4]

[¢]

Neutralize with dilute HCI, extract with EtOAc, and purify via silica gel chromatography.

o Outcome: A pyrimidine core with a C7 lipophilic tail at the 2-position.[2][3][4]

B. Protease Inhibition (Serine Protease Mimetics)

Trypsin-like serine proteases cleave peptide bonds after basic residues (Arginine, Lysine).[2][3]
[4] The amidine group (

) is a bioisostere of the guanidine group in Arginine.[2]
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e Mechanism: The protonated amidine forms a salt bridge with the Aspartate residue (Asp189
in Trypsin) at the bottom of the enzyme's S1 specificity pocket.[2][3][4]

» Utility: Octanamidine is used as a fragment in Fragment-Based Drug Discovery (FBDD) to
probe hydrophobic S1 pockets or as a competitive inhibitor in enzymatic assays.[2][3][4]

Visualization: Heterocycle Synthesis Workflow

Octanamidine HCI Acetylacetone
(Nucleophile) (1,3-Electrophile)

NaOEt / EtOH
(Deprotonation)

Condensation &
Cyclization

2 H20

2-Heptyl-4,6-dimethylpyrimidine
(Lipophilic Heterocycle)

Figure 2: Cyclocondensation of Octanamidine to form Pyrimidine scaffolds.

Click to download full resolution via product page

Figure 2: Cyclocondensation of Octanamidine to form Pyrimidine scaffolds.

Handling, Stability & Analytical Validation

To ensure experimental reproducibility, the following stability parameters must be observed.

Stability Profile
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o Hygroscopicity: The HCI salt is highly hygroscopic.[2][3][4] It must be stored in a desiccator
or under inert gas (Argon).[2][4]

e Hydrolysis: In aqueous basic solutions, the amidine slowly hydrolyzes to Octanamide.
o Thermal: Stable up to melting point; avoid prolonged heating >100°C without solvent.
Analytical Validation (Self-Validating Identifiers)
When synthesizing or purchasing, verify identity using these characteristic signals:
e 1H NMR (DMSO-ds):

o ppm (Broad s, 3H, Amidine NH/NH2%).[2]

o ppm (t, 2H,

-CHz next to amidine).[2][4]

o ppm (t, 3H, terminal CHs).

IR Spectroscopy:
o Strong absorption at 1680-1690 cm~* (C=N stretch).[2][4]
o Broad bands at 3000-3300 cm~* (N-H stretch).[2][4]

References

o National Institutes of Health (NIH) - PubChem. (2024).[2][3][4] Compound Summary:
Octanimidamide.[2][3][4][6] Retrieved from [Link]

e Pinner, A. (1892).[2] Die Imidoether und ihre Derivate. Oppenheim, Berlin. (Foundational text
on Pinner Synthesis mechanism).

e DrugBank. (2024).[2][3][4] Octenidine (CAS 70775-75-6) Entry.[2][4] (Cited for
disambiguation purposes). Retrieved from [Link][2]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.caymanchem.com/product/16938/tomatidine-hydrochloride
https://www.bldpharm.com/products/57536-05-7.html
https://www.bldpharm.com/products/18257-46-0.html
https://www.caymanchem.com/product/16938/tomatidine-hydrochloride
https://www.bldpharm.com/products/18257-46-0.html
https://www.caymanchem.com/product/16938/tomatidine-hydrochloride
https://www.caymanchem.com/product/16938/tomatidine-hydrochloride
https://www.bldpharm.com/products/18257-46-0.html
https://www.caymanchem.com/product/16938/tomatidine-hydrochloride
https://www.bldpharm.com/products/18257-46-0.html
https://www.caymanchem.com/product/16938/tomatidine-hydrochloride
https://www.bldpharm.com/products/18257-46-0.html
https://www.caymanchem.com/product/16938/tomatidine-hydrochloride
https://www.bldpharm.com/products/57536-05-7.html
https://www.bldpharm.com/products/18257-46-0.html
https://www.caymanchem.com/product/16938/tomatidine-hydrochloride
https://www.bldpharm.com/products/57536-05-7.html
https://www.bldpharm.com/products/18257-46-0.html
https://www.sciome.com/wp-content/uploads/2020/03/SWIFT-Review-Search-Strategies-Release-History.docx
https://pubchem.ncbi.nlm.nih.gov/
https://www.caymanchem.com/product/16938/tomatidine-hydrochloride
https://www.caymanchem.com/product/16938/tomatidine-hydrochloride
https://www.bldpharm.com/products/57536-05-7.html
https://www.bldpharm.com/products/18257-46-0.html
https://www.caymanchem.com/product/16938/tomatidine-hydrochloride
https://www.bldpharm.com/products/18257-46-0.html
https://go.drugbank.com/drugs/DB12636
https://www.caymanchem.com/product/16938/tomatidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12436238?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Contact our Ph.D. Support Team for a compatibility check
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